2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is a derivative of 2,6-Di-tert-butylphenol . The parent compound, 2,6-Di-tert-butylphenol, is an organic compound with the structural formula 2,6-((CH3)3C)2C6H3OH . This colorless solid alkylated phenol and its derivatives are used industrially as UV stabilizers and antioxidants for hydrocarbon-based products ranging from petrochemicals to plastics .
Synthesis Analysis
2,6-Di-tert-butylphenol is prepared industrially via the Friedel–Crafts alkylation of phenol with isobutene catalyzed by aluminium phenoxide . The specific synthesis process for “this compound” is not available in the current resources.Molecular Structure Analysis
The molecular structure of 2,6-Di-tert-butylphenol, the parent compound, is 2,6-((CH3)3C)2C6H3OH . The specific molecular structure of “this compound” is not available in the current resources.Physical and Chemical Properties Analysis
The parent compound, 2,6-Di-tert-butylphenol, is a low-melting colorless solid with a melting point of 34 to 37 °C and a boiling point of 253 °C . The specific physical and chemical properties of “this compound” are not available in the current resources.Mechanism of Action
The parent compound, 2,6-Di-tert-butylphenol, is used as an antioxidant . It is a precursor to more complex compounds used as antioxidants and light-protection agents for the stabilization of polymers . The specific mechanism of action for “2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is not available in the current resources.
Safety and Hazards
The LD50 of 2,6-Di-tert-butylphenol is 9200 mg/kg, indicating a low toxicity . It is covered by the U.S. Department of Transportation Code of Federal Regulations 49 CFR 172.101, Appendix B . The specific safety and hazard information for “2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is not available in the current resources.
Properties
IUPAC Name |
2,6-ditert-butyl-4-[(5-nitroindazol-2-yl)methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O3/c1-21(2,3)17-9-14(10-18(20(17)26)22(4,5)6)12-24-13-15-11-16(25(27)28)7-8-19(15)23-24/h7-11,13,26H,12H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWOOEDBMPRRKGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CN2C=C3C=C(C=CC3=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.